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Compound of Interest

Compound Name: Al-10-49

Cat. No.: B605247

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the preparation of Al-10-49 stock solutions
using DMSO.

Frequently Asked Questions (FAQS)

Q1: What is the recommended solvent for preparing Al-10-49 stock solutions?

Al: The recommended solvent for Al-10-49 is dimethyl sulfoxide (DMSO).[1][2] It is advisable
to use a fresh, anhydrous grade of DMSO, as the presence of moisture can negatively impact
the solubility and stability of the compound.[2][3][4]

Q2: What is the solubility of Al-10-49 in DMSO?

A2: The reported solubility of Al-10-49 in DMSO varies, with sources indicating it is at least
16.53 mg/mL to 34 mg/mL.[1][5] One supplier suggests a solubility of up to 62 mg/mL or even
100 mg/mL in fresh, moisture-free DMSO.[4] It is important to note that the actual solubility can
be influenced by the purity of the compound and the quality of the DMSO used.[1]

Q3: How should | store the Al-10-49 stock solution?

A3: Al-10-49 stock solutions in DMSO should be stored at -20°C for long-term storage, where
they can be stable for several months to a year.[1][6] For shorter periods, some sources
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suggest storage at -80°C for up to two years is also acceptable.[6] To avoid repeated freeze-
thaw cycles, it is recommended to aliquot the stock solution into smaller, single-use volumes.[6]

Q4: What is the mechanism of action of Al-10-49?

A4: Al-10-49 is a small molecule inhibitor that selectively targets the protein-protein interaction
between the leukemic oncoprotein CBFB3-SMMHC and the transcription factor RUNXZ1.[1][7][8]
By binding to CBFB-SMMHC, Al-10-49 disrupts this interaction, which in turn restores the
normal transcriptional activity of RUNXZ1.[1][7][8] This mechanism is particularly relevant in the
context of inversion 16 (inv(16)) acute myeloid leukemia (AML).[8]

Troubleshooting Guide
Issue 1: Al-10-49 powder is not fully dissolving in DMSO.

o Possible Cause: The concentration you are trying to achieve exceeds the solubility limit of
Al-10-49 in DMSO.

e Solution:
o Gently warm the solution at 37°C for 10-15 minutes.[1]
o Use an ultrasonic bath to aid dissolution.[1]

o Ensure you are using a fresh, anhydrous stock of DMSO, as absorbed moisture can
reduce solubility.[3][4]

o If the issue persists, consider preparing a slightly more dilute stock solution.

Issue 2: The Al-10-49 stock solution appears cloudy or has visible precipitates after
preparation.

o Possible Cause: This could be due to incomplete dissolution or the use of DMSO that
contains water.

e Solution:
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o Re-attempt the dissolution process by warming and sonicating the solution as described
above.[1]

o If cloudiness remains, centrifuge the solution at a low speed and carefully transfer the
clear supernatant to a new tube. The concentration of this solution should be verified if
precise dosing is critical.

o Always use a fresh, high-purity, anhydrous grade of DMSO for preparing stock solutions.

[2]

Issue 3: The compound precipitates out of solution when the DMSO stock is diluted in an
agueous buffer or cell culture medium.

o Possible Cause: Al-10-49, like many organic compounds, has poor aqueous solubility. The
high concentration of the DMSO stock can lead to precipitation when rapidly diluted into an
agueous environment.[2][9]

e Solution:

o Perform serial dilutions of your DMSO stock solution in DMSO first to a lower
concentration before the final dilution into your aqueous medium.[2]

o When adding the DMSO stock to the aqueous solution, do so dropwise while gently
vortexing or stirring to ensure rapid mixing and minimize localized high concentrations of
the compound.

o Ensure the final concentration of DMSO in your experimental setup is as low as possible
(typically <0.5%) to avoid solvent-induced toxicity to cells.[10][11]

Quantitative Data Summary
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Parameter Value Reference(s)

Molecular Weight 660.52 g/mol [11.[5]

= 16.53 mg/mL to = 34 mg/mL;
Solubility in DMSO up to 100 mg/mL in fresh [1],[5],[4]
DMSO

0.26 uM (for disrupting CBF3-
FRET IC50 . _ [1].[6]
SMMHC/RUNX1 interaction)

) -20°C for up to 1 year; -80°C
Storage (Stock Solution) [1].[6],
for up to 2 years

Experimental Protocol: Preparation of a 10 mM Al-
10-49 Stock Solution in DMSO

Materials:

e AI-10-49 powder (MW: 660.52 g/mol )
e Anhydrous, sterile-filtered DMSO

« Sterile microcentrifuge tubes or vials
o Calibrated micropipettes

» Vortex mixer

o Water bath or incubator set to 37°C
 Ultrasonic bath

Procedure:

o Calculate the required mass of Al-10-49: To prepare 1 mL of a 10 mM stock solution, you will
need:
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o Mass (mg) =10 mmol/L*1 mL* (1 L/21000 mL) * 660.52 g/mol * (1000 mg /1 g) = 6.6052
mg

o Weigh the AI-10-49: Carefully weigh out approximately 6.61 mg of Al-10-49 powder and
place it into a sterile microcentrifuge tube.

e Add DMSO: Add 1 mL of anhydrous, sterile-filtered DMSO to the tube containing the Al-10-
49 powder.

» Dissolve the compound:
o Vortex the tube for 1-2 minutes to facilitate dissolution.

o If the compound is not fully dissolved, place the tube in a 37°C water bath for 10-15
minutes.[1]

o Following warming, vortex the tube again.
o If necessary, sonicate the solution for 5-10 minutes in an ultrasonic bath.[1]

 Visual Inspection: Visually inspect the solution to ensure it is clear and free of any particulate
matter.

» Aliquoting and Storage:

o Once fully dissolved, aliquot the 10 mM stock solution into smaller, single-use sterile
tubes. This will prevent contamination and degradation from repeated freeze-thaw cycles.

[6]

o Store the aliquots at -20°C for long-term storage.

Visualizations
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Caption: Workflow for preparing an Al-10-49 stock solution with troubleshooting steps.
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Caption: Mechanism of action of Al-10-49 in disrupting the CBF3-SMMHC:RUNX1 interaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b605247?utm_src=pdf-body-img
https://www.benchchem.com/product/b605247?utm_src=pdf-body
https://www.benchchem.com/product/b605247?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605247?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

References

1. Al-10-49 | CAS:1256094-72-0 | Inhibitor of CBFf3 —SMMHC and RUNX1 interaction | High
Purity | Manufacturer BioCrick [biocrick.com]

FAQs on Inhibitor Preparation [sigmaaldrich.com]

researchgate.net [researchgate.net]

2.
3.
e 4. selleckchem.com [selleckchem.com]
5. apexbt.com [apexbt.com]
6. medchemexpress.com [medchemexpress.com]
7. Al-10-49 - Wikipedia [en.wikipedia.org]

» 8. Asmall-molecule inhibitor of the aberrant transcription factor CBFp-SMMHC delays
leukemia in mice - PMC [pmc.ncbi.nim.nih.gov]

¢ 9. researchgate.net [researchgate.net]
¢ 10. medchemexpress.cn [medchemexpress.cn]
e 11. file.selleckchem.com [file.selleckchem.com]

 To cite this document: BenchChem. [Technical Support Center: Al-10-49 Stock Solution
Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b60524 7#preparing-ai-10-49-stock-solution-with-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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